8-Hexanoylneosolaniol
8-Hexanoylneosolaniol
8-Hexanoylneosolaniol belongs to the class of organic compounds known as trichothecenes. These are sesquiterpene mycotoxins structurally characterized by the presence of an epoxide ring and a benzopyran derivative with a variant number of hydroxyl, acetyl, or other substituents. The most important structural features causing the biological activities of trichothecenes are the 12, 13-epoxy ring, the presence of hydroxyl or acetyl groups at appropriate positions on the trichothecene nucleus and the structure and position of the side-chain. 8-Hexanoylneosolaniol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 8-hexanoylneosolaniol is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
118143-01-4
VCID:
VC20824150
InChI:
InChI=1S/C25H36O9/c1-6-7-8-9-19(28)33-17-11-24(12-30-15(3)26)18(10-14(17)2)34-22-20(29)21(32-16(4)27)23(24,5)25(22)13-31-25/h10,17-18,20-22,29H,6-9,11-13H2,1-5H3/t17-,18+,20+,21+,22+,23+,24+,25?/m0/s1
SMILES:
CCCCCC(=O)OC1CC2(C(C=C1C)OC3C(C(C2(C34CO4)C)OC(=O)C)O)COC(=O)C
Molecular Formula:
C25H36O9
Molecular Weight:
480.5 g/mol
8-Hexanoylneosolaniol
CAS No.: 118143-01-4
Cat. No.: VC20824150
Molecular Formula: C25H36O9
Molecular Weight: 480.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 8-Hexanoylneosolaniol belongs to the class of organic compounds known as trichothecenes. These are sesquiterpene mycotoxins structurally characterized by the presence of an epoxide ring and a benzopyran derivative with a variant number of hydroxyl, acetyl, or other substituents. The most important structural features causing the biological activities of trichothecenes are the 12, 13-epoxy ring, the presence of hydroxyl or acetyl groups at appropriate positions on the trichothecene nucleus and the structure and position of the side-chain. 8-Hexanoylneosolaniol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 8-hexanoylneosolaniol is primarily located in the cytoplasm and membrane (predicted from logP). |
|---|---|
| CAS No. | 118143-01-4 |
| Molecular Formula | C25H36O9 |
| Molecular Weight | 480.5 g/mol |
| IUPAC Name | [(1S,2R,4S,7R,9R,10R,11S)-11-acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] hexanoate |
| Standard InChI | InChI=1S/C25H36O9/c1-6-7-8-9-19(28)33-17-11-24(12-30-15(3)26)18(10-14(17)2)34-22-20(29)21(32-16(4)27)23(24,5)25(22)13-31-25/h10,17-18,20-22,29H,6-9,11-13H2,1-5H3/t17-,18+,20+,21+,22+,23+,24+,25?/m0/s1 |
| Standard InChI Key | NTQOBLPQKXJXCZ-BFAIXHJHSA-N |
| Isomeric SMILES | CCCCCC(=O)O[C@H]1C[C@]2([C@@H](C=C1C)O[C@@H]3[C@@H]([C@H]([C@]2([C@]34CO4)C)OC(=O)C)O)COC(=O)C |
| SMILES | CCCCCC(=O)OC1CC2(C(C=C1C)OC3C(C(C2(C34CO4)C)OC(=O)C)O)COC(=O)C |
| Canonical SMILES | CCCCCC(=O)OC1CC2(C(C=C1C)OC3C(C(C2(C34CO4)C)OC(=O)C)O)COC(=O)C |
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